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Compound of Interest

Compound Name: CAL-130 Hydrochloride

Cat. No.: B1139508 Get Quote

Essential Safety and Handling Guide for CAL-
130 Hydrochloride
Disclaimer: A specific Safety Data Sheet (SDS) for CAL-130 Hydrochloride was not located in

the available resources. The following guidance is based on safety protocols for

Phosphoinositide 3-kinase (PI3K) inhibitors, the class of compounds to which CAL-130

belongs. Researchers must consult the manufacturer-provided SDS for CAL-130
Hydrochloride upon receipt and adhere to their institution's specific safety protocols.

CAL-130 is a potent and specific dual inhibitor of the p110γ and p110δ isoforms of PI3K and is

utilized in preclinical research, particularly in the study of T-cell acute lymphoblastic leukemia

(T-ALL).[1][2] As a bioactive compound with potential health hazards, stringent adherence to

safety protocols is paramount to ensure the well-being of laboratory personnel and to maintain

a safe research environment.

Personal Protective Equipment (PPE)
Consistent and correct use of appropriate PPE is the primary defense against exposure. The

following table summarizes the recommended PPE for handling CAL-130 Hydrochloride,

based on guidelines for other PI3K inhibitors.[3][4]
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PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving is

recommended).

Prevents dermal absorption.

Contaminated gloves should

be changed immediately.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes of

powdered compound or

solutions.

Body Protection

A fully buttoned laboratory

coat. A disposable lab coat is

preferred.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

may be necessary for

procedures with a high

potential for aerosolization or

dust generation.

Minimizes the risk of

inhalation, especially when

handling the powdered form of

the compound.[4]

Operational and Disposal Plans
Safe handling of CAL-130 Hydrochloride extends beyond PPE and includes proper

engineering controls, handling procedures, and waste disposal.

Engineering Controls:

All work involving the weighing, dissolving, and handling of CAL-130 Hydrochloride should

be conducted in a certified chemical fume hood to minimize inhalation risk.[3]

An eyewash station and a safety shower must be readily accessible in the laboratory.[3]

Handling Workflow:

The following diagram outlines the standard workflow for handling CAL-130 Hydrochloride
from receipt to disposal.
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Receiving & Storage

Preparation

Experimental Use

Waste Disposal

Receive Package

Unpack in Fume Hood

Store in a Cool, Dry, Well-Ventilated Area

Weigh Compound in Fume Hood

Dissolve in Appropriate Solvent

Use in Experiment

Solid Waste (Contaminated PPE, etc.) Liquid Waste (Solutions)

Dispose as Hazardous Chemical Waste

Click to download full resolution via product page

Workflow for Handling CAL-130 Hydrochloride.
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Disposal Plan:

The disposal of CAL-130 Hydrochloride and any contaminated materials must be managed

as hazardous chemical waste in accordance with institutional and local regulations.[3]

Solid Waste: Unused or expired CAL-130 Hydrochloride powder, along with all disposables

that have come into direct contact with the compound (e.g., weigh boats, pipette tips,

contaminated gloves), must be collected in a designated and clearly labeled hazardous

waste container.[3]

Liquid Waste: Solutions containing CAL-130 Hydrochloride should be collected in a

dedicated, leak-proof, and chemically compatible hazardous waste container. This waste

stream should not be mixed with other solvent wastes unless explicitly permitted by your

institution's environmental health and safety (EHS) office.[3]

Labeling and Storage of Waste: All hazardous waste containers must be accurately labeled

with "Hazardous Waste," the full chemical name "CAL-130 Hydrochloride," and the solvent

used. These containers should be stored in a designated satellite accumulation area within

the laboratory, kept closed except when adding waste, and placed in secondary containment

to prevent spills.[3]

Waste Pickup: Contact your institution's EHS office to schedule a pickup for the hazardous

waste. Do not dispose of CAL-130 Hydrochloride down the drain or in regular trash.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling CAL-130
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139508#personal-protective-equipment-for-
handling-cal-130-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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